![molecular formula C15H12ClNO3 B4539125 3-{[(2-chlorophenyl)acetyl]amino}benzoic acid](/img/structure/B4539125.png)
3-{[(2-chlorophenyl)acetyl]amino}benzoic acid
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to 3-{[(2-Chlorophenyl)acetyl]amino}benzoic acid often involves complex reactions that include halogenation, acylation, and amidation steps. For example, the synthesis of 2-((2,6-dichlorophenyl)amino)benzoic acid, a related compound, has been studied for its polymorphism, indicating the importance of structural variations in these types of compounds (Yunping Zhoujin et al., 2022). Synthesis routes may involve direct C(sp(2))-H bond amidation/amination of benzoic acids, as seen in the work by Fo‐Ning Ng et al. (2014), which demonstrates the versatility of such methods for producing functionalized anthranilic acids.
Molecular Structure Analysis
The molecular structure of benzoic acid derivatives, including 3-{[(2-Chlorophenyl)acetyl]amino}benzoic acid, is characterized by the presence of aromatic rings, halogen atoms, and amide or ester functional groups. These structural features contribute to the compound's reactivity and physical properties. X-ray crystallography studies, such as those conducted on related compounds, provide insights into the molecular conformation and intermolecular interactions that stabilize the crystal structure (C. Kennard et al., 1982).
Chemical Reactions and Properties
The chemical reactivity of 3-{[(2-Chlorophenyl)acetyl]amino}benzoic acid is influenced by its functional groups. For instance, the amide linkage and chloro substituent can participate in various chemical reactions, including nucleophilic substitutions and condensation reactions. The synthesis and characterization of phenylorganotin derivatives with related benzoic acid compounds have shown potential antituberculosis activity, highlighting the importance of chemical modifications in enhancing biological properties (V. Dokorou et al., 2004).
Physical Properties Analysis
The physical properties of 3-{[(2-Chlorophenyl)acetyl]amino}benzoic acid, such as melting point, solubility, and crystalline structure, are crucial for its application in various fields. Polymorphism, as observed in related compounds, can significantly affect the material's physical properties and, consequently, its application potential (Yunping Zhoujin et al., 2022).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various receptors and enzymes
Mode of Action
It’s known that benzylic compounds can undergo reactions such as free radical bromination, nucleophilic substitution, and oxidation . These reactions could potentially alter the function of the compound’s targets, leading to changes in cellular processes.
Biochemical Pathways
Benzylic compounds are known to participate in various biochemical reactions . These could potentially affect pathways related to the metabolism of amino acids and related molecules .
Pharmacokinetics
Similar compounds, such as benzoic acid, are known to be conjugated to glycine in the liver and excreted as hippuric acid . This could potentially impact the bioavailability of 3-{[(2-chlorophenyl)acetyl]amino}benzoic acid.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 3-{[(2-chlorophenyl)acetyl]amino}benzoic acid. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s reactivity and interactions with its targets . Additionally, the compound’s safety data indicates that it may pose certain hazards, suggesting that its handling and storage conditions could also influence its action .
properties
IUPAC Name |
3-[[2-(2-chlorophenyl)acetyl]amino]benzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClNO3/c16-13-7-2-1-4-10(13)9-14(18)17-12-6-3-5-11(8-12)15(19)20/h1-8H,9H2,(H,17,18)(H,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSWZTTBYCGKPDA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CC(=O)NC2=CC=CC(=C2)C(=O)O)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.71 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-{[(2-Chlorophenyl)acetyl]amino}benzoic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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